Cas no 848608-69-5 (3-hydroxy-3-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-hydroxy-3-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 848608-69-5
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 5884454
• PubChem ID: 62394948
• Update Time: 2023-11-27

3-hydroxy-3-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-hydroxy-3-(trifluoromethyl)-
• 3-Hydroxy-m-(trifluoromethyl)hydrocinnamic acid
• Benzenepropanoic acid, beta-hydroxy-3-(trifluoromethyl)-
• 3-Hydroxy-3-(3-(trifluoromethyl)phenyl)propanoic acid
• 3-Hydroxy-3'-CF3-hydrocinnamic acid
• 3-hydroxy-3-[3-(trifluoromethyl)phenyl]propanoic acid
• BENZENEPROPANOIC ACID, .BETA.-HYDROXY-3-(TRIFLUOROMETHYL)-
• Cinacalcet (m6)
• 0PZ8WB7D0N
• Q27237080
• EN300-1929953
• AKOS011682175
• UNII-0PZ8WB7D0N
• 848608-69-5
• 3-hydroxy-3-3-(trifluoromethyl)phenylpropanoic acid

• Inchi： 1S/C10H9F3O3/c11-10(12,13)7-3-1-2-6(4-7)8(14)5-9(15)16/h1-4,8,14H,5H2,(H,15,16)
• InChI Key： ARFYNQMPBJSMQL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(F)(F)F)C=1)(O)CC(=O)O

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 311.7±42.0 °C(Predicted)
• pka: 4.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids